Cas no 1935235-05-4 (2-6-(dimethylamino)pyridin-3-yl-2-oxoacetic acid)

• Product Name: 2-6-(dimethylamino)pyridin-3-yl-2-oxoacetic acid
• CAS No: 1935235-05-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6370319
• PubChem ID: 130827185
• Update Time: 2025-05-21

2-6-(dimethylamino)pyridin-3-yl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-(dimethylamino)pyridin-3-yl-2-oxoacetic acid
• 2-[6-(dimethylamino)pyridin-3-yl]-2-oxoacetic acid
• EN300-1757088
• 1935235-05-4

• Inchi： 1S/C9H10N2O3/c1-11(2)7-4-3-6(5-10-7)8(12)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： DLQQRPOVJQOCQE-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=CN=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-6-(dimethylamino)pyridin-3-yl-2-oxoacetic acid

Comprehensive Overview of 2-6-(dimethylamino)pyridin-3-yl-2-oxoacetic acid (CAS No. 1935235-05-4)

2-6-(dimethylamino)pyridin-3-yl-2-oxoacetic acid (CAS No. 1935235-05-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and dimethylamino functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 2-oxoacetic acid moiety, enables diverse chemical modifications, making it valuable for drug discovery and material science applications.

In recent years, the demand for pyridine derivatives like 2-6-(dimethylamino)pyridin-3-yl-2-oxoacetic acid has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in academic databases and AI-driven platforms. The compound’s CAS No. 1935235-05-4 is often queried alongside terms such as "synthetic routes," "spectral data," and "biological activity," reflecting its relevance in modern chemistry.

The synthesis of 2-6-(dimethylamino)pyridin-3-yl-2-oxoacetic acid typically involves condensation reactions or oxidation steps, optimized for high yield and purity. Analytical techniques like NMR and HPLC are critical for quality control, ensuring compliance with industry standards. Environmental and safety considerations are also emphasized, aligning with the growing trend of "green chemistry" searches among professionals.

Beyond pharmaceuticals, this compound finds utility in agrochemical formulations, where its heterocyclic structure enhances herbicidal efficacy. Patent filings and journal publications frequently cite CAS No. 1935235-05-4, underscoring its commercial and scientific importance. As AI-powered tools accelerate molecular design, queries like "structure-activity relationship of pyridine-3-yl derivatives" highlight its interdisciplinary appeal.

In conclusion, 2-6-(dimethylamino)pyridin-3-yl-2-oxoacetic acid represents a cornerstone in synthetic chemistry, bridging gaps between academia and industry. Its CAS No. 1935235-05-4 serves as a key identifier for researchers exploring novel applications, from medicinal chemistry to sustainable agriculture. This aligns with trending searches for "high-value chemical intermediates" and "tailored molecular scaffolds," positioning the compound as a focal point for innovation.